Cas no 2229172-11-4 (2-{bicyclo2.2.1hept-5-en-2-yl}-1,1-difluoropropan-2-amine)

• Product Name: 2-{bicyclo2.2.1hept-5-en-2-yl}-1,1-difluoropropan-2-amine
• CAS No: 2229172-11-4
• MF: C₁₀H₁₅F₂N
• MW: 187.229609727859
• CID: 5829807
• PubChem ID: 165736754
• Update Time: 2025-05-28

2-{bicyclo2.2.1hept-5-en-2-yl}-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1hept-5-en-2-yl}-1,1-difluoropropan-2-amine
• 2-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1-difluoropropan-2-amine
• EN300-1945966
• 2229172-11-4

• Inchi： 1S/C10H15F2N/c1-10(13,9(11)12)8-5-6-2-3-7(8)4-6/h2-3,6-9H,4-5,13H2,1H3
• InChI Key： NBASLJVUIXAWBG-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1CC2C=CC1C2)N)F

Computed Properties

• Exact Mass: 187.11725581g/mol
• Monoisotopic Mass: 187.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-{bicyclo2.2.1hept-5-en-2-yl}-1,1-difluoropropan-2-amine

Comprehensive Overview of 2-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1-difluoropropan-2-amine (CAS No. 2229172-11-4)

The compound 2-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1-difluoropropan-2-amine (CAS No. 2229172-11-4) is a structurally unique amine derivative featuring a bicyclo[2.2.1]heptene core and difluoromethyl substitution. Its molecular architecture combines the rigidity of a norbornene scaffold with the electronic effects of fluorine atoms, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "synthesis of fluorinated amines" and "bioactive norbornene derivatives."

In recent years, fluorinated organic compounds have gained prominence due to their enhanced metabolic stability and bioavailability, a trend reflected in the growing demand for "fluorine in drug design" and "novel amine-based building blocks." The difluoropropan-2-amine moiety in this compound is particularly noteworthy, as it mimics natural metabolites while resisting enzymatic degradation. Researchers exploring "sustainable fluorination methods" or "targeted drug delivery systems" may find this compound valuable for its balance of lipophilicity and polarity.

The bicyclo[2.2.1]heptene framework contributes steric constraints that can influence molecular recognition, a feature often sought in "chiral catalyst design" and "small-molecule probes." Its potential applications span agrochemicals, where rigidity improves pest resistance, and polymer science, where it could serve as a monomer for high-performance materials. Notably, the compound's CAS registry (2229172-11-4) ensures precise identification in global databases, addressing concerns like "chemical tracking in supply chains."

From a synthetic perspective, the integration of the norbornene and difluoromethylamine groups poses intriguing challenges. Modern techniques such as "late-stage fluorination" and "transition-metal-catalyzed coupling" may offer efficient routes to this scaffold. Environmental considerations also drive interest in "green chemistry approaches" for similar structures, aligning with regulatory shifts toward safer reagents.

In analytical chemistry, the compound's distinct 19F NMR signature facilitates detection in complex matrices, answering needs for "fluorine-labeled tracers" in metabolic studies. Its stability under physiological conditions further supports investigations into "long-acting therapeutic agents," a hot topic in precision medicine. Patent literature reveals analogous structures in CNS-targeting candidates, though specific claims for CAS 2229172-11-4 remain proprietary.

As industries prioritize "molecular diversity for screening libraries," this compound's hybrid characteristics—bridging alicyclic and fluorinated domains—position it as a versatile intermediate. Future research may explore its utility in "photoaffinity labeling" or "covalent inhibitor design," leveraging the reactivity of its amine group. Collaborative studies between computational chemists and experimentalists could optimize its properties using "AI-assisted molecular modeling," a rapidly evolving methodology.

Regulatory compliance is ensured by the absence of restricted functional groups, making 2-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1-difluoropropan-2-amine accessible for global research. Its handling follows standard protocols for amine derivatives, with MSDS data available through authorized platforms. For researchers querying "bench-stable fluorinated amines" or "bicyclic amine applications," this compound represents a compelling case study in structure-activity relationships.